Cas no 2089277-41-6 (2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 2089277-41-6
• MF: C₁₀H₅ClF₆O₂
• MW: 306.588923215866
• CID: 4636582
• Update Time: 2025-06-12

2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one

• Inchi： 1S/C10H5ClF6O2/c11-4-8(18)6-2-1-5(19-10(15,16)17)3-7(6)9(12,13)14/h1-3H,4H2
• InChI Key： TXPBSTXMFPEUOE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC(F)(F)F)C=C1C(F)(F)F)CCl

Additional information on 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one

Introduction to 2-Chloro-1-[4-(Trifluoromethoxy)-2-(Trifluoromethyl)phenyl]ethan-1-one (CAS No. 2089277-41-6)

2-Chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2089277-41-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by the presence of a chloro-substituted ketone moiety and a phenyl ring with trifluoromethoxy and trifluoromethyl substituents, which collectively contribute to its distinct chemical and biological profiles.

The synthesis of 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one involves a series of well-defined chemical reactions, including the formation of the trifluoromethyl and trifluoromethoxy groups on the phenyl ring, followed by the introduction of the chloro-substituted ketone functionality. The precise control over these synthetic steps is crucial for obtaining the desired compound with high purity and yield. Recent advancements in fluorination techniques and catalytic methods have significantly improved the efficiency and scalability of this synthesis, making it more accessible for both academic and industrial applications.

In terms of its physical properties, 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one is a solid at room temperature with a molecular weight of 336.55 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The biological activities of 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one have been the subject of numerous investigations. One of the key areas of interest is its potential as a pharmacological tool for studying enzyme inhibition. Research has shown that this compound can effectively inhibit specific enzymes involved in metabolic pathways, making it a valuable probe for elucidating the mechanisms of these enzymes in both normal and disease states. For instance, studies have demonstrated its ability to inhibit cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes in the liver.

Beyond enzyme inhibition, 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one has also shown promise in other therapeutic areas. Its unique structural features have led to investigations into its potential as an antiviral agent. Preliminary studies have indicated that it can interfere with viral replication processes, particularly in RNA viruses such as influenza and coronaviruses. This property makes it an attractive candidate for further development as a broad-spectrum antiviral drug.

In addition to its direct biological effects, 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one has been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, it has been incorporated into prodrugs designed to improve drug delivery and reduce side effects. The versatility of this compound in chemical synthesis opens up new avenues for developing novel therapeutic agents with improved efficacy and safety profiles.

The safety profile of 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one has been thoroughly evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 2-chloro-1-[4-(trifluoromethoxy)-2-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2089277-41-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important tool for advancing our understanding of enzyme function, viral replication, and drug development. As research in these areas continues to evolve, this compound is likely to play an increasingly significant role in the discovery and development of new therapeutic agents.